Cas no 2138586-62-4 (N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide
• CAS No: 2138586-62-4
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 6313413
• PubChem ID: 165747020
• Update Time: 2025-05-20

N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138586-62-4
• EN300-1169749
• N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C14H13N3O4S/c18-17(19)13-3-1-2-4-14(13)22(20,21)16-11-5-6-12-10(9-11)7-8-15-12/h1-6,9,15-16H,7-8H2
• InChI Key： JSZRAMBKGQABNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1C=CC2=C(C=1)CCN2)(=O)=O

Computed Properties

• Exact Mass: 319.06267708g/mol
• Monoisotopic Mass: 319.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide

N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide (CAS 2138586-62-4): A Comprehensive Overview

N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide (CAS 2138586-62-4) is a specialized sulfonamide derivative with a unique molecular structure that combines a nitrobenzene moiety with a dihydroindole group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a small-molecule modulator for various biological targets. The presence of both the sulfonamide and nitro functional groups makes it particularly interesting for drug discovery applications.

In recent years, researchers have focused on N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide as a potential scaffold for developing novel enzyme inhibitors. The compound's structure allows for specific interactions with protein binding sites, making it valuable for studying signal transduction pathways. Current trends in precision medicine and targeted therapy have increased the demand for such specialized compounds that can be used as chemical probes or lead compounds in drug development.

The synthesis of CAS 2138586-62-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization using techniques like HPLC, mass spectrometry, and NMR spectroscopy is crucial for confirming the identity and quality of this compound. Pharmaceutical researchers particularly value batches with purity levels exceeding 98%, as required for most biological screening applications.

From a structure-activity relationship perspective, the 2-nitrobenzene-sulfonamide portion of the molecule appears to be critical for its biological activity. Computational chemistry studies suggest this compound may interact with various kinase domains, though its exact mechanism of action remains under investigation. The growing interest in kinase inhibitors for cancer treatment has made N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide a compound of particular interest in oncology research.

In biochemical applications, this compound has shown promise as a research tool compound for studying cellular processes. Recent publications have explored its potential effects on cell proliferation and apoptosis pathways, though these findings remain preliminary. The scientific community continues to investigate whether modifications to the core structure could enhance its pharmacological properties or target selectivity.

The market for specialized research chemicals like CAS 2138586-62-4 has grown substantially, driven by increasing investment in drug discovery and academic research. Suppliers typically offer this compound in milligram to gram quantities, with custom synthesis options available for larger-scale requirements. Proper storage conditions (generally at -20°C under inert atmosphere) are essential to maintain the stability of this nitro-containing compound over time.

From a safety perspective, while N-(2,3-dihydro-1H-indol-5-yl)-2-nitrobenzene-1-sulfonamide is primarily used in research settings, standard laboratory precautions should be followed when handling this material. Researchers are advised to consult the available safety data sheets and perform risk assessments before working with this compound. The development of analog compounds with potentially improved safety profiles remains an active area of investigation.

Future research directions for CAS 2138586-62-4 may include more detailed mechanistic studies to elucidate its molecular targets, as well as medicinal chemistry optimization efforts to improve its drug-like properties. The compound's unique structure makes it a valuable addition to the toolkit of researchers working in chemical biology and pharmaceutical sciences. As the field of small-molecule drug discovery continues to evolve, compounds like this will likely play increasingly important roles in bridging the gap between basic research and therapeutic development.